Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide
Cat. No. B1314640
M. Wt: 148.18 g/mol
InChI Key: UCVLBKIDCLECCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04705785
Procedure details
To a solution of tetrahydrothiopyran-3-o1-1,1-dioxide (7.5 g, 0.05 moles) and acetone (150 mL) was slowly added enough Jones reagent to maintain a brown color for at least 10 minutes without need for additional reagent. The excess reagent was reduced by addition of isopropanol (5 mL). The mixture was filtered through anhydrous magnesium sulfate and the chromium salts were washed 3× with acetone. The solvent was removed in vacuo to give a solid which was triturated with ethanol. The resulting crystals were isolated by filtration and rinsed 3× with diethyl ether. After drying, 5.0 g of product was obtained. H' NMR CDCl3 4.0 (singlet, 2H) 3.3 (triplet, 2H) 2.6 (triplet, 2H) 2.3 (multiplet, 2H).
[Compound]
Name
tetrahydrothiopyran-3-o1-1,1-dioxide
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
Jones reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]([CH3:4])=[O:3].C[C:6]([CH3:8])=O.[OH:9][S:10](O)(=O)=[O:11].O=[Cr](=O)=O>C(O)(C)C>[S:10]1(=[O:11])(=[O:9])[CH2:6][CH2:8][CH2:4][C:2](=[O:3])[CH2:1]1 |f:1.2.3|
|
Inputs
Step One
[Compound]
|
Name
|
tetrahydrothiopyran-3-o1-1,1-dioxide
|
|
Quantity
|
7.5 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)C
|
|
Name
|
Jones reagent
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)C.OS(=O)(=O)O.O=[Cr](=O)=O
|
Step Two
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to maintain a brown color for at least 10 minutes without need for additional reagent
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture was filtered through anhydrous magnesium sulfate
|
WASH
|
Type
|
WASH
|
|
Details
|
the chromium salts were washed 3× with acetone
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a solid which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was triturated with ethanol
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting crystals were isolated by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
rinsed 3× with diethyl ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After drying
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1(CC(CCC1)=O)(=O)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
